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Compound of Interest

Compound Name: N-cyclohexyl-4-ethoxybenzamide

Cat. No.: B336422

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
This technical guide provides a comprehensive overview of N-cyclohexyl-4-
ethoxybenzamide, a specialized chemical compound of interest in organic synthesis and

medicinal chemistry. As a Senior Application Scientist, this document is structured to deliver not

just procedural steps but also the underlying scientific rationale, fostering a deeper

understanding of the compound's characteristics and potential. Given its status as a rare

chemical, some data herein is derived from predictive models and analysis of structurally

related compounds, a necessary approach in the exploration of novel chemical entities. All

such instances are clearly indicated to maintain the highest degree of scientific integrity.

Compound Identification and Overview
N-cyclohexyl-4-ethoxybenzamide is a secondary amide featuring a cyclohexyl group

attached to the nitrogen of a 4-ethoxybenzamide moiety. Its chemical structure suggests a

molecule with moderate lipophilicity, conferred by the cyclohexyl and ethoxybenzene groups,

and hydrogen bonding capabilities through the amide linkage. While a dedicated PubChem
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Compound ID (CID) for this specific molecule is not currently available, its existence is

confirmed by its CAS registry number.

Key Identifiers:

Chemical Name: N-cyclohexyl-4-ethoxybenzamide

CAS Number: 329059-61-2[1]

Molecular Formula: C₁₅H₂₁NO₂

Molecular Weight: 247.34 g/mol [1]

Physicochemical Properties
Due to the limited availability of direct experimental data for N-cyclohexyl-4-
ethoxybenzamide, the following table presents a combination of data from its precursors, 4-

ethoxybenzoic acid and cyclohexylamine, alongside predicted values for the final compound.

Such predictions are invaluable for anticipating its behavior in various experimental settings.[2]

[3]
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Property
4-Ethoxybenzoic
Acid (Precursor)

Cyclohexylamine
(Precursor)

N-cyclohexyl-4-
ethoxybenzamide
(Predicted/Inferred)

PubChem CID 12093 7965 Not available

Molecular Weight (

g/mol )
166.17 99.17 247.34

Melting Point (°C) 197-199 -17.7

Solid at room

temperature, likely

with a defined melting

point

Boiling Point (°C) Decomposes 134.5 High, likely > 300

Solubility
Slightly soluble in

water
Miscible in water

Low solubility in water;

soluble in organic

solvents like ethanol,

acetone

Appearance
White to light yellow

crystal powder

Colorless to yellow

liquid

Likely a white to off-

white solid

Synthesis Protocol: Amidation of 4-Ethoxybenzoic
Acid
The most direct and common method for the synthesis of N-cyclohexyl-4-ethoxybenzamide
is the amidation of 4-ethoxybenzoic acid with cyclohexylamine. This reaction typically requires

the activation of the carboxylic acid to facilitate the nucleophilic attack by the amine.

Rationale for Reagent Selection
4-Ethoxybenzoic Acid: The carboxylic acid precursor providing the ethoxybenzoyl moiety.

Cyclohexylamine: The primary amine that introduces the N-cyclohexyl group.

Thionyl Chloride (SOCl₂): A common and effective activating agent that converts the

carboxylic acid to a more reactive acyl chloride intermediate. This is often preferred for its
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clean reaction, with byproducts (SO₂ and HCl) being gaseous.

Triethylamine (TEA) or Pyridine: A non-nucleophilic base used to neutralize the HCl

generated during the reaction, preventing the protonation of the cyclohexylamine and driving

the reaction to completion.

Anhydrous Dichloromethane (DCM): A suitable inert solvent for this reaction.

Step-by-Step Experimental Procedure
Activation of 4-Ethoxybenzoic Acid:

In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a

reflux condenser under an inert atmosphere (e.g., nitrogen or argon), suspend 4-

ethoxybenzoic acid (1 equivalent) in anhydrous dichloromethane (DCM).

Slowly add thionyl chloride (1.1 equivalents) to the suspension at 0 °C (ice bath).

Allow the reaction mixture to warm to room temperature and then gently reflux for 1-2

hours, or until the evolution of gas ceases and the solution becomes clear. This indicates

the formation of 4-ethoxybenzoyl chloride.

Remove the excess thionyl chloride and DCM under reduced pressure.

Amidation Reaction:

Dissolve the resulting crude 4-ethoxybenzoyl chloride in fresh anhydrous DCM.

In a separate flask, dissolve cyclohexylamine (1 equivalent) and triethylamine (1.2

equivalents) in anhydrous DCM.

Slowly add the solution of cyclohexylamine and triethylamine to the 4-ethoxybenzoyl

chloride solution at 0 °C.

Allow the reaction to stir at room temperature for 8-12 hours. Monitor the reaction progress

by thin-layer chromatography (TLC).

Work-up and Purification:
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Upon completion, wash the reaction mixture sequentially with dilute hydrochloric acid (to

remove excess amine and triethylamine hydrochloride), saturated sodium bicarbonate

solution (to remove any unreacted acid), and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain the crude N-cyclohexyl-4-ethoxybenzamide.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water or ethyl acetate/hexanes) to yield the final product as a solid.

Synthesis Workflow Diagram
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Caption: Synthetic pathway for N-cyclohexyl-4-ethoxybenzamide.

Potential Applications and Biological Activity
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While specific studies on N-cyclohexyl-4-ethoxybenzamide are limited, the broader class of

N-cyclohexylbenzamides has been investigated for various biological activities.

Antimicrobial Properties: Some N-cyclohexylbenzamide derivatives have shown efficacy

against certain bacteria, such as Salmonella enterica and Helicobacter pylori.[4] It is

plausible that N-cyclohexyl-4-ethoxybenzamide could exhibit similar antimicrobial

properties, warranting further investigation.

Gastrointestinal Motility: Certain N-cyclohexyl benzamides are known to stimulate motility of

the digestive tract.[5] This suggests a potential application in the treatment of gastrointestinal

disorders characterized by reduced motility.

Agrochemicals and Pharmaceuticals: Cyclohexylamine, a precursor, is widely used in the

synthesis of various industrial chemicals, including rubber antioxidants, vulcanization

accelerators, and dye intermediates.[6] The benzamide functional group is a common

scaffold in many pharmaceutical agents.

The biological activity of this compound would likely be influenced by the interplay between the

lipophilic cyclohexyl and ethoxy groups, which would affect its ability to cross cell membranes,

and the hydrogen bonding capacity of the amide linkage, which could facilitate interactions with

biological targets.

Logical Relationships and Mechanistic Insights
The synthesis of N-cyclohexyl-4-ethoxybenzamide is a classic example of nucleophilic acyl

substitution. The diagram below illustrates the logical flow of the key mechanistic steps.
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Caption: Key mechanistic steps in the amidation reaction.

Safety and Handling
As with any chemical compound, proper safety precautions should be observed when handling

N-cyclohexyl-4-ethoxybenzamide and its precursors.

4-Ethoxybenzoic Acid: May cause skin and eye irritation.
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Cyclohexylamine: Corrosive and flammable. May cause burns upon skin contact and is

irritating to the eyes and respiratory system.

Thionyl Chloride: Highly corrosive and reacts violently with water. Should be handled in a

fume hood with appropriate personal protective equipment (PPE).

It is recommended to consult the Safety Data Sheets (SDS) for each reagent before

commencing any experimental work.

Conclusion
N-cyclohexyl-4-ethoxybenzamide represents an interesting, albeit understudied, chemical

entity with potential for further exploration in various scientific domains. This guide provides a

foundational understanding of its synthesis, predicted properties, and potential areas of

application. It is our hope that this document will serve as a valuable resource for researchers

and professionals in their endeavors to innovate and discover.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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